3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile

• IUPAC Name: 3-[[3-[methyl(prop-2-ynyl)amino]propylamino]methyl]benzonitrile
• InChI: InChI=1S/C15H19N3/c1-3-9-18(2)10-5-8-17-13-15-7-4-6-14(11-15)12-16/h1,4,6-7,11,17H,5,8-10,13H2,2H3
• InChI Key: SKBRDPFZDLCCST-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCNCC1=CC(=CC=C1)C#N)CC#C
• Molecular Formula: C15H19N3
• Molecular Weight: 241.33 g/mol

Description

3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile, also known as MPMPB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to a class of compounds known as benzamidines, which have been shown to have a variety of biological activities.

Scientific Research Applications

3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been studied for its potential applications in a variety of scientific research areas. One area of interest is its potential as a tool for studying the function of ion channels. 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been shown to selectively block the activity of certain ion channels, which can be useful for studying their function. Additionally, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been studied for its potential as an inhibitor of cancer cell growth. Studies have shown that 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can inhibit the growth of certain types of cancer cells, making it a promising candidate for further research in this area.

Mechanism of Action

The mechanism of action of 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile involves its ability to selectively block the activity of certain ion channels. Ion channels are proteins that are involved in the regulation of cellular processes such as muscle contraction and neurotransmitter release. By blocking the activity of certain ion channels, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can disrupt these processes and have a variety of effects on cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile depend on the specific ion channels that it blocks. For example, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been shown to block the activity of the TRPM8 ion channel, which is involved in the sensation of cold. By blocking this channel, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can disrupt the sensation of cold and have a variety of effects on physiological processes such as thermoregulation. Additionally, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been shown to have anti-proliferative effects on cancer cells, making it a promising candidate for further research in this area.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile in lab experiments is its specificity for certain ion channels. By selectively blocking the activity of certain ion channels, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can provide a tool for studying their function. Additionally, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile has been shown to have anti-proliferative effects on cancer cells, making it a useful tool for studying cancer biology. One limitation of using 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile in lab experiments is its potential toxicity. Studies have shown that 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can have toxic effects on certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile. One area of interest is its potential as a tool for studying ion channel function. By selectively blocking the activity of certain ion channels, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile can provide insights into the role of these channels in cellular processes. Additionally, further research is needed to determine the potential of 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile as an inhibitor of cancer cell growth. Finally, studies are needed to determine the potential toxicity of 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile and its effects on different cell types. Overall, 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile is a promising compound for further research in a variety of scientific research areas.

Synthesis Methods

The synthesis of 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile involves several steps. First, 3-aminopropyl(trimethyl)silane is reacted with propargyl bromide to form 3-(prop-2-yn-1-yl)amino-propyl(trimethyl)silane. This compound is then reacted with 3-bromopropylamine to form 3-[methyl(prop-2-yn-1-yl)amino]propyl(trimethyl)silane. The final step involves reacting this compound with 4-bromobenzonitrile to form 3-[({3-[Methyl(prop-2-yn-1-yl)amino]propyl}amino)methyl]benzonitrile.